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Compound of Interest

4-[(4-Fluorophenyl)methylloxane-
Compound Name:
4-carboxylic acid

CAS No.: 1380300-55-9

Cat. No.: B1467963

Get Quote

\ J

Compound Identity: 4-(4-Fluorophenyl)tetrahydro-2H-
pyran-4-carboxylic acid[1][2][3]

Audience: Medicinal Chemists, Sourcing Managers, and Drug Discovery Scientists. Version:
2.0 (Technical Whitepaper)

Part 1: Chemical Identity & Research Significance

The Molecule

CAS 473706-11-5 is a specialized heterocyclic building block characterized by a gem-
disubstituted tetrahydropyran ring.[1] This structural moti—a quaternary carbon at the 4-
position bearing both a lipophilic 4-fluorophenyl group and a hydrophilic carboxylic acid—is a
"privileged scaffold" in medicinal chemistry.[1] It is primarily utilized to restrict conformational
flexibility (via the Thorpe-Ingold effect), thereby enhancing the binding affinity of ligands
targeting G-Protein Coupled Receptors (GPCRs) and kinases.[1]
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Property Specification

. 4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-
Chemical Name . !
carboxylic acid

CAS Number 473706-11-5
Molecular Formula C12H13FOs

Molecular Weight 224.23 g/mol
Appearance White to off-white solid

Soluble in DMSO, Methanol, DCM; Poorly

Solubilit
y soluble in water

) Carboxylic Acid (COOH), Fluorophenyl moiety,
Key Functional Groups ]
Ether (Pyran ring)

Core Research Applications

This intermediate is critical in the synthesis of two major classes of therapeutics:[2][3]

e c-Met Inhibitors: The 4-fluorophenyl-pyran core serves as a bioisostere for piperidine rings in

kinase inhibitors, reducing basicity and improving metabolic stability against CYP450
oxidation.[1]

o Opioid & NK1 Receptor Antagonists: The rigid pyran scaffold is used to construct spirocyclic

ligands (e.g., azaspiro[4.5]decane derivatives) that modulate nociception and neurokinin
signaling pathways.[1]

Part 2: Sourcing Strategy & Supplier Landscape
Supplier Evaluation Framework

Sourcing CAS 473706-11-5 requires distinguishing between "Catalog Resellers" (high price,
small scale) and "Original Manufacturers" (bulk capability).[1]

Critical Quality Attributes (CQAS) for Supplier Vetting:

e Purity: Must be

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/article/tetrahydro-4h-pyran-4-one-properties-and-applications.htm
https://www.chemimpex.com/products/17128
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-Tetrahydropyran-Impurity
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-Tetrahydropyran-Impurity
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-Tetrahydropyran-Impurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1467963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

by HPLC. Impurities from incomplete hydrolysis (e.g., methyl ester precursors) can interfere
with amide coupling reactions.[1]

» Salt Form: Ensure the product is the free acid. Some suppliers may offer cationic salts (e.g.,
sodium) which require acidification before organic synthesis.[1]

» Water Content: As a carboxylic acid, it can be hygroscopic. Verify

water content to ensure accurate stoichiometry.

Supplier Categorization

Disclaimer: The following list is based on technical capability and catalog availability. It does not
constitute an endorsement.

] ) Representative
Tier Supplier Type _ Ideal For
Companies

Quick delivery (1g—
Ambeed, BLD Pharm, 25g), HTS screening,

Tier 1 Global Catalog
Aaronchem Reference standards.
[1]
Scale-up (100g+),
) o ) Alfa Chemistry, Chem-  Custom purity
Tier 2 Specialized Synthesis )
Impex requests, GMP-like
documentation.[1]
Price comparison,
] locating stock in
Tier 3 Aggregators Chem-Space, MolPort

specific regions
(EU/US/Asia).[1]

Sourcing Decision Logic (Visualization)
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Need CAS 473706-11-5

[ Quantity Required? j

<10 Grams > 100 Grams
(Discovery/Hit-to-Lead) (Process Dev/GLP Tox)

Tier 1: Catalog Suppliers Tier 2: Custom Synthesis

(Ambeed, BLD Pharm) (Alfa Chemistry, Aaronchem)

QC Check:
1. H-NMR (Confirm Structure)
2. HPLC (>97%)

Click to download full resolution via product page

Figure 1: Decision tree for sourcing CAS 473706-11-5 based on research stage and quantity

requirements.

Part 3: Technical Protocols & Handling
Synthesis Context (Mechanism of Action)

Researchers typically generate this compound via the hydrolysis of 4-(4-fluorophenyl)-
tetrahydro-2H-pyran-4-carbonitrile or its corresponding ester.[1] Understanding this origin is
vital because residual nitrile or ester impurities are common.
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Target:
CAS 473706-11-5

(Carboxylic Acid)

Potential Impurity:
Amide Intermediate

Precursor: Hydrolysis
4-(4-F-phenyl)-pyran-4-carbonitrile | (NaOH/H20, Reflux) Incomplete

Click to download full resolution via product page
Figure 2: Synthetic origin and potential impurity profile.[1]

Handling & Storage Protocol

Self-Validating System: This protocol ensures the compound remains stable and reactive for
downstream coupling.[1]

» Receipt & Inspection:

o Visual: Verify appearance is a white/off-white solid.[1] Yellowing indicates oxidation or

phenolic impurities.

o Solubility Test: Dissolve 10mg in 1mL DMSO. The solution should be clear. Turbidity
suggests inorganic salt contamination (e.g., NaCl from neutralization).[1]

o Storage:
o Short Term (<1 Month): Store at room temperature (

) in a desiccator.

o Long Term (>1 Month): Store at

o Precaution: Keep container tightly sealed. Carboxylic acids can absorb moisture, altering
the effective molecular weight during weighing.

 Activation for Synthesis (Amide Coupling):
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o Due to the steric bulk of the gem-disubstituted center, standard coupling reagents
(EDC/NHS) may be slow.[1]

o Recommendation: Use HATU or convert to the acid chloride (using Oxalyl Chloride/DMF
cat.) to drive the reaction to completion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4.473706-11-5 | MFCD08144103 | 4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid
[aaronchem.com]

o To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: CAS 473706-11-
5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1467963/docs#strategic-sourcing-technical-guide-
cas-473706-11-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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